Cas no 97780-97-7 (4-(2-methylprop-2-enyl)benzonitrile)

• Product Name: 4-(2-methylprop-2-enyl)benzonitrile
• CAS No: 97780-97-7
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD00671926
• CID: 1989275
• Update Time: 2025-10-28

4-(2-methylprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylprop-2-enyl)benzonitrile
• 4-(2-methylallyl)benzonitrile
• 3-(4-CYANOPHENYL)-2-METHYL-1-PROPENE
• 4-(2-methyl-prop-2-enyl)-benzonitrile
• 4-(2-methyl-2-propenyl)benzonitrile
• KB-178097
• AG-H-98093
• Benzonitrile, 4-(2-methyl-2-propenyl)-
• AGN-PC-00MGVH
• CTK5H9518
• Benzonitrile,4-(2-methyl-2-propenyl)

• MDL： MFCD00671926
• Inchi： 1S/C11H11N/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6H,1,7H2,2H3
• InChI Key： DFEQOGNYHGQAAL-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CC(=C)C

Computed Properties

• Exact Mass: 157.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 23.79000
• LogP: 2.67688

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-methylprop-2-enyl)benzonitrile

4-(2-Methylprop-2-enyl)Benzonitrile: A Comprehensive Overview

The compound with CAS No. 97780-97-7, known as 4-(2-methylprop-2-enyl)benzonitrile, is a significant organic compound in the field of chemistry and material science. This compound has garnered attention due to its unique structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

4-(2-Methylprop-2-enyl)benzonitrile is characterized by its benzonitrile core, which is substituted at the para position with a 2-methylprop-2-enyl group. This substitution imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of 4-(2-methylprop-2-enyl)benzonitrile in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex natural product analogs, demonstrating its potential in drug discovery efforts.

The synthesis of 4-(2-methylprop-2-enyl)benzonitrile involves a multi-step process that typically begins with the preparation of the benzonitrile derivative followed by alkylation or alkenylation reactions to introduce the 2-methylprop-2-enyl group. Optimization of these steps has led to improved yields and selectivity, making this compound more accessible for large-scale production.

In terms of applications, 4-(2-methylprop-2-enyl)benzonitrile has shown promise in the development of advanced materials, particularly in the field of polymer science. Its ability to undergo polymerization under specific conditions has opened new avenues for creating high-performance polymers with tailored properties.

Furthermore, recent research has focused on the catalytic transformations of 4-(2-methylprop-2-enyl)benzonitrile, exploring its reactivity under various catalytic systems. These studies have revealed novel pathways for converting this compound into valuable intermediates and final products, enhancing its utility in industrial processes.

The physical and chemical properties of 4-(2-methylprop-2-enyl)benzonitrile have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide critical insights into its stability, reactivity, and compatibility with different chemical environments.

In conclusion, 4-(2-methylprop-2-enyl)benzonitrile, with CAS No. 97780-97-7, stands as a pivotal compound in contemporary chemistry research. Its versatile structure and wide-ranging applications make it a subject of ongoing investigation, promising further advancements in both academic and industrial settings.